Cas no 13123-70-1 (2-Butanone,1,4-diamino-)

• Product name: 2-Butanone,1,4-diamino-
• CAS No: 13123-70-1
• MF: C₄H₁₀N₂O
• MW: 102.135
• CID: 119312
• PubChem ID: 151733

2-Butanone,1,4-diamino- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1,4-diamino-
• 1,4-diaminobutan-2-one
• 1,4-diaminobutanone
• 1,4-Diamino-2-butanone
• NSC 60541
• 2-Butanone, 1,4-diamino-
• AKOS006220478
• 13123-70-1
• 3660-09-1
• DTXSID30927135
• CHEMBL4160234
• EINECS 222-914-0
• SCHEMBL2179702

• Inchi： InChI=1S/C4H10N2O/c5-2-1-4(7)3-6/h1-3,5-6H2
• InChI Key： ODANWMOQWMHGCY-UHFFFAOYSA-N
• SMILES： NCC(=O)CCN

Computed Properties

• Exact Mass: 102.0794
• Monoisotopic Mass: 102.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų
• XLogP3: -2

Experimental Properties

• Density: 1.031
• Boiling Point: 223.5°Cat760mmHg
• Flash Point: 89°C
• Refractive Index: 1.47
• PSA: 69.11